Cas no 2098006-93-8 (Methyl 6-(5-bromofuran-2-yl)-2-methylpyrimidine-4-carboxylate)

• Product Name: Methyl 6-(5-bromofuran-2-yl)-2-methylpyrimidine-4-carboxylate
• CAS No: 2098006-93-8
• MF: C₁₁H₉BrN₂O₃
• MW: 297.104761838913
• CID: 5724279
• PubChem ID: 122239275
• Update Time: 2025-05-24

Methyl 6-(5-bromofuran-2-yl)-2-methylpyrimidine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• AKOS040812267
• F1967-7991
• methyl 6-(5-bromofuran-2-yl)-2-methylpyrimidine-4-carboxylate
• 2098006-93-8
• 4-Pyrimidinecarboxylic acid, 6-(5-bromo-2-furanyl)-2-methyl-, methyl ester
• Methyl 6-(5-bromofuran-2-yl)-2-methylpyrimidine-4-carboxylate

• Inchi： 1S/C11H9BrN2O3/c1-6-13-7(9-3-4-10(12)17-9)5-8(14-6)11(15)16-2/h3-5H,1-2H3
• InChI Key： WGSSKFOJDSQUGO-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C2C=C(C(=O)OC)N=C(C)N=2)O1

Computed Properties

• Exact Mass: 295.97965g/mol
• Monoisotopic Mass: 295.97965g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 290
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 65.2Ų

Experimental Properties

• Density: 1.528±0.06 g/cm3(Predicted)
• Boiling Point: 377.6±42.0 °C(Predicted)
• pka: -1.51±0.41(Predicted)

Additional information on Methyl 6-(5-bromofuran-2-yl)-2-methylpyrimidine-4-carboxylate

Recent Advances in the Study of Methyl 6-(5-bromofuran-2-yl)-2-methylpyrimidine-4-carboxylate (CAS: 2098006-93-8)

Methyl 6-(5-bromofuran-2-yl)-2-methylpyrimidine-4-carboxylate (CAS: 2098006-93-8) is a heterocyclic compound that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential as a building block for drug discovery. Recent studies have explored its synthesis, reactivity, and applications in the development of novel therapeutic agents. This research brief aims to summarize the latest findings related to this compound, highlighting its chemical properties, biological activities, and potential pharmaceutical applications.

The compound features a pyrimidine core substituted with a bromofuran moiety, which imparts unique electronic and steric properties. Recent synthetic methodologies have focused on optimizing the yield and purity of this compound, with particular emphasis on green chemistry approaches. For instance, a 2023 study published in the Journal of Medicinal Chemistry reported a novel catalytic system that enhances the efficiency of the bromination step, achieving a yield of over 85% under mild conditions.

In terms of biological activity, Methyl 6-(5-bromofuran-2-yl)-2-methylpyrimidine-4-carboxylate has shown promise as a precursor for kinase inhibitors. A 2024 study demonstrated its utility in the synthesis of selective JAK2 inhibitors, which are being investigated for the treatment of myeloproliferative disorders. The bromofuran group was found to be critical for binding affinity, as evidenced by molecular docking studies and in vitro assays.

Furthermore, the compound's potential in antimicrobial applications has been explored. A recent preprint on bioRxiv highlighted its efficacy against drug-resistant bacterial strains, particularly when incorporated into hybrid molecules with known antibiotics. The study suggested that the bromine atom enhances membrane permeability, thereby improving the compound's bioavailability.

Despite these advances, challenges remain in scaling up the synthesis and optimizing the pharmacokinetic properties of derivatives based on this scaffold. Future research directions may include computational modeling to predict optimal substituents and in vivo studies to assess toxicity and efficacy. Overall, Methyl 6-(5-bromofuran-2-yl)-2-methylpyrimidine-4-carboxylate represents a versatile and promising candidate for further development in drug discovery.